Cas no 85154-08-1 (lactic acid, compound with 2-[[4-[3-(4-chlorophenyl)-4,5-dihydro-1h-pyrazol-1-yl]phenyl]sulphonyl]-1,n,n-trimethylethylamine (1:1))

• Product name: lactic acid, compound with 2-[[4-[3-(4-chlorophenyl)-4,5-dihydro-1h-pyrazol-1-yl]phenyl]sulphonyl]-1,n,n-trimethylethylamine (1:1)
• CAS No: 85154-08-1
• MF: C₂₃H₃₀ClN₃O₅S
• MW: 496.019403934479
• CID: 887357
• PubChem ID: 163443

lactic acid, compound with 2-[[4-[3-(4-chlorophenyl)-4,5-dihydro-1h-pyrazol-1-yl]phenyl]sulphonyl]-1,n,n-trimethylethylamine (1:1) Chemical and Physical Properties

Names and Identifiers

• lactic acid, compound with 2-[[4-[3-(4-chlorophenyl)-4,5-dihydro-1h-pyrazol-1-yl]phenyl]sulphonyl]-1,n,n-trimethylethylamine (1:1)
• 1-[4-[5-(4-chlorophenyl)-3,4-dihydropyrazol-2-yl]phenyl]sulfonyl-N,N-dimethylpropan-2-amine,2-hydroxypropanoic acid
• Lactic acid, compound with 2-((4-(3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)phenyl)sulphonyl)-1,N,N-trimethylethylamine (1:1)
• NS00092021
• EINECS 285-890-0
• 85154-08-1
• DTXSID80888661
• SCHEMBL3144656

• Inchi： InChI=1S/C20H24ClN3O2S.C3H6O3/c1-15(23(2)3)14-27(25,26)19-10-8-18(9-11-19)24-13-12-20(22-24)16-4-6-17(21)7-5-16;1-2(4)3(5)6/h4-11,15H,12-14H2,1-3H3;2,4H,1H3,(H,5,6)
• InChI Key： TVBOOZZXKDXSHZ-UHFFFAOYSA-N
• SMILES： CC(CS(=O)(=O)C1=CC=C(C=C1)N2CCC(=N2)C3=CC=C(C=C3)Cl)N(C)C.CC(C(=O)O)O

Computed Properties

• Exact Mass: 495.1594699g/mol
• Monoisotopic Mass: 495.1594699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 675
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų